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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of fumed silica and RHEOBYK® additives as

rheology modifiers in epoxy adhesive formulations. The information presented is a synthesis of

publicly available data and is intended to assist in the selection of the most suitable additive for

your specific application.

Introduction: The Role of Rheology Modifiers in
Epoxy Adhesives
Epoxy adhesives are widely used for their excellent bonding strength and versatility. However,

their inherent low viscosity often requires the addition of rheology modifiers to control flow,

prevent sagging on vertical surfaces, and suspend fillers. For decades, fumed silica has been

the industry standard for this purpose. While effective, it presents challenges such as viscosity

instability over time (aging) and a tendency for shear thinning to be time-dependent.[1]

BYK's RHEOBYK® series of additives offers a modern alternative, providing enhanced

performance and overcoming some of the limitations of fumed silica. These additives are

typically polyamide-based or other proprietary organic compositions.
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The selection of a rheology modifier significantly impacts the handling, application, and final

properties of an epoxy adhesive. This section compares the performance of fumed silica and

RHEOBYK® additives across key parameters.

Rheological Properties
The primary function of these additives is to control the flow behavior of the epoxy system. An

ideal rheology modifier imparts high viscosity at low shear rates (for anti-sag and anti-settling)

and lower viscosity at high shear rates (for ease of application).
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Property Fumed Silica
RHEOBYK®
Additives

Key Advantages of
RHEOBYK®

Viscosity Control
Effective at increasing

viscosity.

Highly effective; often

at lower addition

levels.

More efficient

thickening, allowing

for lower loading and

potentially less impact

on other properties.

Sag Resistance
Good initial sag

resistance.

Excellent and stable

sag resistance.[2]

Maintains sag

resistance over time,

even after storage at

elevated

temperatures.

Shear Thinning
Exhibits shear-

thinning behavior.

Provides controlled,

pseudoplastic flow.

Predictable and

reproducible shear-

thinning behavior for

consistent application.

Viscosity Stability
Prone to viscosity drift

(aging) over time.

Excellent long-term

viscosity stability.[1]

Prevents changes in

adhesive performance

after storage, ensuring

consistent product

quality.[1]

Thixotropy
Time-dependent

recovery of viscosity.

Rapid recovery of

viscosity after shear.

Faster structural

recovery minimizes

dripping and improves

application precision.

Mechanical Properties
While primarily used for rheology control, these additives can also influence the mechanical

properties of the cured adhesive.
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Property Fumed Silica
RHEOBYK®
Additives

Key Advantages of
RHEOBYK®

Tensile Strength

Can act as a

reinforcing filler,

potentially increasing

tensile strength.

Generally have

minimal impact on

tensile strength.

Less likely to

negatively affect the

inherent strength of

the epoxy resin.

Elongation

Can sometimes lead

to a more brittle

adhesive, reducing

elongation.

Typically have a

negligible effect on

elongation.

Preserves the

flexibility and

toughness of the

epoxy system.

Adhesion
Good adhesion

properties.

Excellent adhesion

properties.

Formulated to ensure

strong bonding to

various substrates.

Experimental Protocols
To enable a direct comparison in your own laboratory setting, the following are detailed

methodologies for key experiments.

Viscosity Measurement (Brookfield Viscometer)
Objective: To determine the viscosity of the epoxy adhesive at different shear rates.

Apparatus:

Brookfield Viscometer (or equivalent rotational viscometer)[3]

Appropriate spindle (e.g., cone and plate or disc spindle)[4]

Temperature-controlled water bath

Beaker or sample container

Procedure:
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Prepare the epoxy adhesive formulation with the specified amount of fumed silica or

RHEOBYK® additive.

Ensure the adhesive is well-mixed and free of air bubbles.

Condition the adhesive sample to a constant temperature (e.g., 25°C) in the water bath.[5]

Select a spindle and rotational speed that will give a torque reading between 10% and 90%

of the instrument's full-scale range.[4]

Immerse the spindle into the adhesive to the marked immersion groove.

Allow the spindle to rotate for a set period (e.g., 60 seconds) to obtain a stable reading.

Record the viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

Repeat the measurement at different rotational speeds to assess shear-thinning behavior. A

common practice is to measure at two speeds with a 10:1 ratio.[6]

Sag Resistance (Slump Test) - Based on ASTM D2202
Objective: To evaluate the resistance of the adhesive to sagging or slumping on a vertical

surface.[6][7][8]

Apparatus:

Slump test jig (as specified in ASTM D2202)

Substrate panel (e.g., steel or aluminum)

Spatula

Ruler or calipers

Procedure:

Prepare the epoxy adhesive formulation.

Place the slump test jig on the substrate panel.
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Fill the cavity of the jig with the adhesive, ensuring there are no voids.

Strike off the excess adhesive with a spatula to create a smooth, level surface.

Carefully lift the jig vertically, leaving the adhesive sample on the panel.

Immediately place the panel in a vertical position.

Allow the adhesive to cure under specified conditions (e.g., 24 hours at room temperature).

Measure the distance the adhesive has slumped from its original position. A lower value

indicates better sag resistance.

Mechanisms of Action & Logical Relationships
The rheological effects of fumed silica and RHEOBYK® additives are governed by their

interactions within the epoxy resin matrix.

Fumed Silica Mechanism RHEOBYK® Additive Mechanism

Fumed Silica Particles

Hydrogen Bonding Network

form

Viscosity Increase

leads to

RHEOBYK® Polymer Chains
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leads to
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Caption: Mechanisms of rheology modification.
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The following diagram illustrates a logical workflow for selecting and evaluating a rheology

modifier for an epoxy adhesive application.

Define Application Requirements
(Viscosity, Sag, etc.)

Select Candidate Additives
(Fumed Silica vs. RHEOBYK®)

Formulate Epoxy Adhesive Samples

Perform Rheological Testing
(Viscosity, Sag Resistance)

Perform Mechanical Testing
(Tensile, Adhesion)

Evaluate Performance vs. Requirements

Optimize Formulation

Not Met

Final Additive Selection

Met

Click to download full resolution via product page

Caption: Additive selection and evaluation workflow.

Conclusion and Recommendations
Both fumed silica and RHEOBYK® additives can effectively control the rheology of epoxy

adhesives. However, for applications demanding high performance, long-term stability, and

consistent application properties, RHEOBYK® additives present a compelling alternative. Their
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ability to provide stable viscosity over time and predictable shear-thinning behavior can lead to

improved product quality and manufacturing efficiency.

It is highly recommended to perform in-house testing to determine the optimal additive and

loading level for your specific epoxy formulation and application requirements. For certain

applications, a combination of RHEOBYK® additives and fumed silica, such as using

RHEOBYK-R 606, may offer synergistic effects, enhancing the performance of the fumed silica

while improving long-term stability.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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